2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H21NO2/c1-19-15-7-9-17(10-8-15)16(18)14-6-5-12-3-2-4-13(12)11-14/h5-6,11,15H,2-4,7-10H2,1H3
• InChI Key: XDGQQZGNLHTBTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)C2=CC3=C(CCC3)C=C2
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has an affinity for the dopamine transporter and can increase dopamine release, which may make it useful in the treatment of certain psychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has been shown to have analgesic properties and may be useful in the treatment of pain.

Mechanism of Action

2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters for these neurotransmitters, preventing their reuptake and increasing their release into the synaptic cleft. This leads to an increase in the concentration of these neurotransmitters in the brain, which can result in feelings of euphoria, increased energy, and increased focus.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone are similar to those of other cathinones. 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone can cause an increase in heart rate, blood pressure, body temperature, and respiration rate. It can also cause vasoconstriction and muscle tension. In addition, 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone can cause feelings of euphoria, increased energy, and increased focus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone in lab experiments is that it has a high affinity for the dopamine transporter, which makes it useful in studying the role of dopamine in the brain. Additionally, 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has been shown to have analgesic properties, which may make it useful in studying pain. However, there are also limitations to using 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone in lab experiments. 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has a high potential for abuse and can cause significant harm if not used properly. Additionally, 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone can have unpredictable effects on the brain and body, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone. One area of interest is the development of 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone-based medications for the treatment of psychiatric disorders such as depression and ADHD. Another area of interest is the development of 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone-based analgesics for the treatment of pain. Additionally, further research is needed to better understand the mechanism of action of 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone and its effects on the brain and body. This may lead to the development of new treatments for a variety of neurological and psychiatric disorders.

Synthesis Methods

2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone is synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with 4-methoxyphenylacetonitrile in the presence of a reducing agent. The resulting product is then converted to 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone through a series of chemical reactions.